Ethyl 5-(hydroxymethyl)thiazole-4-carboxylate

• Molecular Formula: C7H9NO3S
• Molecular Weight: 187.22 g/mol
• IUPAC Name: ethyl 5-(hydroxymethyl)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C7H9NO3S/c1-2-11-7(10)6-5(3-9)12-4-8-6/h4,9H,2-3H2,1H3
• InChI Key: LBHVOXVBESGEMB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=N1)CO

Description

Ethyl 5-(hydroxymethyl)thiazole-4-carboxylate is a useful research compound. Its molecular formula is C7H9NO3S and its molecular weight is 187.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,5-Diethoxycarbonylthiazole (7.13 g) was dissolved in 100 ml of ethanol, 2.20 g of sodium borohydride was added to the solution in an argon atmosphere under ice cooling, and the mixture was stirred at room temperature for 12 hr. Water was added to the reaction solution, the mixture was adjusted to pH 4.5 by the addition of 1 N aqueous hydrochloric acid, and the organic solvent was removed by distillation under the reduced pressure. The remaining aqueous solution was extracted five times with chloroform, was dried over anhydrous magnesium sulfate, was filtered, and was concentrated under the reduced pressure. Ethyl acetate and hexane were added to the concentrate, and the resultant solid was collected by filtration to give 2.29 g of 4-ethoxycarbonyl-5-hydroxymethylthiazole.